Cas no 1565741-21-0 (1H-Indole-6-carboxylic acid, 2,3-dihydro-, hydrazide)

• Product Name: 1H-Indole-6-carboxylic acid, 2,3-dihydro-, hydrazide
• CAS No: 1565741-21-0
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• MDL: MFCD26834104
• CID: 5161409
• Update Time: 2025-06-18

1H-Indole-6-carboxylic acid, 2,3-dihydro-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylic acid, 2,3-dihydro-, hydrazide

• MDL： MFCD26834104
• Inchi： 1S/C9H11N3O/c10-12-9(13)7-2-1-6-3-4-11-8(6)5-7/h1-2,5,11H,3-4,10H2,(H,12,13)
• InChI Key： BWCBUEMPPUQHQW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(NN)=O)=C2)CC1

Additional information on 1H-Indole-6-carboxylic acid, 2,3-dihydro-, hydrazide

Introduction to 1H-Indole-6-carboxylic acid, 2,3-dihydro-, hydrazide (CAS No. 1565741-21-0)

The compound 1H-Indole-6-carboxylic acid, 2,3-dihydro-, hydrazide, identified by the CAS number 1565741-21-0, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. Its structural framework, featuring a hydrazide functional group attached to a dihydroindole core, positions it as a versatile intermediate in the synthesis of biologically active molecules. This introduction delves into the compound's chemical profile, its potential applications, and its relevance in the context of contemporary scientific advancements.

The molecular structure of 1H-Indole-6-carboxylic acid, 2,3-dihydro-, hydrazide encompasses a benzene ring fused with a pyrrole ring, forming the indole scaffold. The presence of a carboxylic acid group at the 6-position and a hydrazide moiety at the 2-position introduces reactive sites that are particularly valuable for further chemical modifications. Such modifications are often employed to develop novel heterocyclic compounds with tailored pharmacological properties.

In recent years, indole derivatives have garnered considerable attention in drug discovery due to their broad spectrum of biological activities. The hydrazide group in this compound is particularly noteworthy, as hydrazides are known to participate in various pharmacophoric interactions. For instance, they can form stable adducts with transition metals, which has implications for applications in catalysis and material science. Moreover, hydrazides are frequently explored in the development of antitubercular and anti-inflammatory agents.

The synthesis of 1H-Indole-6-carboxylic acid, 2,3-dihydro-, hydrazide involves multi-step organic transformations that highlight the compound's synthetic utility. The dihydroindole core can be derived from readily available starting materials through cyclization reactions, while the introduction of the hydrazide group typically involves condensation reactions with appropriate hydrazine derivatives. These synthetic pathways underscore the compound's accessibility and its potential for large-scale production.

One of the most compelling aspects of this compound is its potential as a precursor for drug candidates. The indole scaffold is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs due to its ability to interact with biological targets such as enzymes and receptors. By incorporating functional groups like the hydrazide moiety, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of indole derivatives.

Recent studies have explored the pharmacological profile of 1H-Indole-6-carboxylic acid, 2,3-dihydro-, hydrazide and its derivatives. For example, researchers have investigated its potential as an inhibitor of certain enzymes implicated in metabolic disorders. The hydrazide group's ability to engage in hydrogen bonding and coordinate with metal ions makes it an attractive feature for designing molecules that can modulate enzyme activity. Additionally, computational studies have suggested that derivatives of this compound may exhibit binding affinity towards receptors involved in neurological disorders.

The compound's relevance extends beyond its role as a synthetic intermediate. It serves as a building block for more complex molecules that are being evaluated in preclinical studies. The hydrazide functionality allows for further derivatization into amides or ureas, which are common pharmacophores in drug design. Such transformations open up avenues for exploring new therapeutic modalities across various disease areas.

In conclusion,1H-Indole-6-carboxylic acid, 2,3-dihydro-, hydrazide (CAS No. 1565741-21-0) stands out as a versatile and promising molecule in pharmaceutical research. Its unique structural features and synthetic accessibility make it an invaluable asset for chemists and biologists working on drug discovery and development. As scientific understanding advances, it is likely that this compound will continue to play a pivotal role in shaping the next generation of therapeutic agents.